Cas no 25369-78-2 (6-Chloro-1H-benzimidazole-2-thiol)
6-Chloro-1H-benzimidazole-2-thiol is a heterocyclic compound featuring a benzimidazole core substituted with a chloro group at the 6-position and a thiol group at the 2-position. This structure imparts reactivity useful in pharmaceutical and agrochemical synthesis, particularly as a building block for bioactive molecules. The presence of both chloro and thiol functional groups enhances its versatility in nucleophilic substitution and metal coordination reactions. Its stability under standard conditions makes it suitable for storage and handling in laboratory settings. The compound is commonly employed in the development of antimicrobial and antitumor agents, leveraging its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.
25369-78-2 structure
Product Name:6-Chloro-1H-benzimidazole-2-thiol
CAS No:25369-78-2
MF:C7H5ClN2S
MW:184.645998716354
MDL:MFCD01658762
CID:88586
PubChem ID:87566585
Update Time:2025-10-14
6-Chloro-1H-benzimidazole-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-mercaptobenzimidazole
- 5-Chlorobenzimidazole-2-thiol
- 5-chloro-1,3-dihydrobenzimidazole-2-thione
- 6-Chloro-1H-benzimidazole-2-thiol
- 2-Benzimidazolethiol,5-chloro
- 2-Benzimidazolinethione,5-chloro
- 2-mercapto-5-chlorobenzimidazole
- 5-Chloro-1,3-dihydro-2H-benzimidazole-2-thione
- 5-chloro-1,3-dihydro-benzoimidazole-2-thione
- 5-Chloro-1H-benzo[d]imidazole-2-thiol
- 5-Chloro-2-benzimidazolethiol
- 6-Chloro-1H-benzoimidazole-2-thiol
- EINECS 246-903-5
- 6-Chloro-1H-benzo[d]imidazole-2-thiol
- 5-chloro-1H-benzimidazole-2-thiol
- 2-Benzimidazolinethione, 5-chloro-
- 2-Benzimidazolethiol, 5-chloro-
- 5-Chloro-2(3)-benzimidazolethione
- 6-chloro-1H-1,3-benzodiazole-2-thiol
- MLS000085362
- 5-chloro-1,3-dihy
- 6-Chloro-2-mercapto-1H-benzimidazole
- cid_2056429
- HMS1680N20
- 25369-78-2
- 5-Chloro-benzimidazole-2-thiol
- EN300-17325
- SMR000020099
- EU-0083057
- DTXSID80180011
- NSC-35063
- NSC 35063
- NSC45283
- CS-10353
- CS-0094540
- AKOS000265422
- 5-chloranyl-1,3-dihydrobenzimidazole-2-thione
- W11166
- C1590
- 6-chloro-2-mercaptobenzimidazole
- 5-Chloro-1H-benzoimidazole-2-thiol
- FT-0638511
- BB 0240723
- SCHEMBL482225
- SCHEMBL16198099
- HMS2169L05
- NS00027875
- AKOS000283128
- BDBM50570907
- CHEMBL69086
- MFCD01658762
- W-202069
- 5-chloro-1h benzimidazole-2-thiol
- 5-chloro-1H-benzo[d]imidazole-2(3H)-thione
- ZZIHEYOZBRPWMB-UHFFFAOYSA-N
- NSC35063
- 5-chloro-2-mercapto-1H-benzimidazole
- AKOS000268239
- HMS3308N15
- NSC-45283
- 5-Chloro-1,3-dihydro-2H-benzo[d]imidazole-2-thione
- BDBM42928
- STK392295
- AG-690/11557003
- Tyrosinase-IN-22
- HY-W037976
- ALBB-004034
- 2H-Benzimidazole-2-thione, 5-chloro-1,3-dihydro-
- 5-chloro-1H-benzimidazol-2-yl hydrosulfide
- BBL003399
- DB-046684
- 5-CHLORO-1,3-DIHYDRO-1,3-BENZODIAZOLE-2-THIONE
-
- MDL： MFCD01658762
- Inchi： 1S/C7H5ClN2S/c8-4-1-2-5-6(3-4)10-7(11)9-5/h1-3H,(H2,9,10,11)
- InChI Key： ZZIHEYOZBRPWMB-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)NC(N2)=S
Computed Properties
- Exact Mass: 183.98600
- Monoisotopic Mass: 183.986
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.3
- Topological Polar Surface Area: 56.2
Experimental Properties
- Color/Form: Not determined
- Density: 1.4750 (rough estimate)
- Melting Point: 290-292 °C
- Boiling Point: 300.7°Cat760mmHg
- Flash Point: 135.6°C
- Refractive Index: 1.6100 (estimate)
- PSA: 67.48000
- LogP: 2.50500
- Solubility: Not determined
- Sensitiveness: Air Sensitive
6-Chloro-1H-benzimidazole-2-thiol Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H301-H315-H319
- Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
- Hazardous Material transportation number：UN2811
- Hazard Category Code： 25-36/37/38-36
- Safety Instruction： S45-S28A
- RTECS：DE1605000
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R25
- Packing Group：III
- Safety Term：6.1
6-Chloro-1H-benzimidazole-2-thiol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Chloro-1H-benzimidazole-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115127-10g |
6-chloro-1H-benzimidazole-2-thiol |
25369-78-2 | 95% | 10g |
$224 | 2021-06-09 | |
| Chemenu | CM115127-25g |
6-chloro-1H-benzimidazole-2-thiol |
25369-78-2 | 95% | 25g |
$365 | 2021-06-09 | |
| Chemenu | CM115127-10g |
6-chloro-1H-benzimidazole-2-thiol |
25369-78-2 | 95% | 10g |
$*** | 2023-03-31 | |
| Chemenu | CM115127-25g |
6-chloro-1H-benzimidazole-2-thiol |
25369-78-2 | 95% | 25g |
$*** | 2023-03-31 | |
| abcr | AB125792-5 g |
5-Chloro-2-mercaptobenzimidazole, 98%; . |
25369-78-2 | 98% | 5 g |
€82.00 | 2023-07-20 | |
| abcr | AB125792-25 g |
5-Chloro-2-mercaptobenzimidazole, 98%; . |
25369-78-2 | 98% | 25 g |
€231.00 | 2023-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C865210-5g |
5-Chloro-2-mercaptobenzimidazole |
25369-78-2 | ≥98% | 5g |
447.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1590-5g |
6-Chloro-1H-benzimidazole-2-thiol |
25369-78-2 | 98.0%(T) | 5g |
￥590.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1590-25g |
6-Chloro-1H-benzimidazole-2-thiol |
25369-78-2 | 98.0%(T) | 25g |
￥1900.0 | 2022-05-30 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C1590-5G |
5-Chloro-2-mercaptobenzimidazole |
25369-78-2 | >98.0%(T) | 5g |
¥490.00 | 2024-04-15 |
6-Chloro-1H-benzimidazole-2-thiol Related Literature
-
Xiaochen Ji,Muyun Tan,Mei Fu,Guo-Jun Deng,Huawen Huang Org. Biomol. Chem. 2019 17 4979
-
M. S. Bhatia,K. L. Bajaj,Simran Singh,I. S. Bhatia Analyst 1972 97 889
25369-78-2 (6-Chloro-1H-benzimidazole-2-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
